Cas no 1206989-40-3 (N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide)

• Product Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide
• CAS No: 1206989-40-3
• MF: C₁₅H₁₆F₂N₂O₂
• MW: 294.296550750732
• CID: 5460339
• Update Time: 2025-10-28

N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2,6-difluorobenzamide
• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide
• VU0504278-1

• Inchi： 1S/C15H16F2N2O2/c1-19(2)12(13-7-4-8-21-13)9-18-15(20)14-10(16)5-3-6-11(14)17/h3-8,12H,9H2,1-2H3,(H,18,20)
• InChI Key： XCVFROGDCSCQQU-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NCC(C1=CC=CO1)N(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.1
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide

Comprehensive Overview of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide (CAS No. 1206989-40-3)

The compound N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide (CAS No. 1206989-40-3) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. This difluorobenzamide derivative is characterized by its unique structural features, including a furan-2-yl group and a dimethylamino moiety, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a small-molecule modulator in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide has surged due to their potential in targeting specific enzyme inhibitors and receptor agonists. The presence of the furan ring and fluorine atoms in its structure enhances its binding affinity and metabolic stability, making it a promising candidate for further investigation. Scientists are exploring its role in central nervous system (CNS) disorders and inflammatory pathways, aligning with current trends in precision medicine.

The synthesis of CAS No. 1206989-40-3 involves multi-step organic reactions, including amide coupling and amine alkylation, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm its structural integrity. This compound’s logP value and solubility profile are also key parameters evaluated during preclinical studies, as they influence its pharmacokinetic properties.

From an industrial perspective, N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential in cancer research. Preliminary studies suggest that its fluorinated benzamide core may interact with histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. While further validation is needed, this application has sparked discussions in oncology forums and drug development conferences.

In summary, N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide (CAS No. 1206989-40-3) represents a versatile scaffold in medicinal chemistry. Its structural complexity and bioactive potential make it a subject of ongoing research, particularly in the realms of CNS therapeutics, anti-inflammatory agents, and targeted cancer therapies. As the scientific community continues to explore its mechanisms, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.